Cas no 7413-09-4 (Phosphonic acid, cyclohexyl-, diethyl ester)

• Product name: Phosphonic acid, cyclohexyl-, diethyl ester
• CAS No: 7413-09-4
• MF: C₁₀H₂₁O₃P
• MW: 220.24570441246
• CID: 541524
• PubChem ID: 13508408

Phosphonic acid, cyclohexyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, cyclohexyl-, diethyl ester
• diethyl cyclohexylphosphonate
• DTXSID30542549
• SCHEMBL575751
• 7413-09-4

• Inchi： InChI=1S/C10H21O3P/c1-3-12-14(11,13-4-2)10-8-6-5-7-9-10/h10H,3-9H2,1-2H3
• InChI Key： CBAJXOXPGBXGDX-UHFFFAOYSA-N
• SMILES： CCOP(=O)(C1CCCCC1)OCC

Computed Properties

• Exact Mass: 220.12293
• Monoisotopic Mass: 220.12283153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 2

Experimental Properties

• PSA: 35.53
• LogP: 3.58520